Cas no 2227799-24-6 ((2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol
• CAS No: 2227799-24-6
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 6433844
• PubChem ID: 165708681
• Update Time: 2025-10-29

(2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol
• EN300-1729572
• 2227799-24-6

• Inchi： 1S/C6H10N2O3/c1-10-6-2-5(11-8-6)4(7)3-9/h2,4,9H,3,7H2,1H3/t4-/m1/s1
• InChI Key： FOLQSTURKSXGMG-SCSAIBSYSA-N
• SMILES： O1C(=CC(=N1)OC)[C@@H](CO)N

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.5Ų

Additional information on (2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol (CAS No. 2227799-24-6)

(2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 2227799-24-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecule's structure incorporates a chiral center, which is crucial for its biological activity and specificity.

The< strong>3-methoxy-1,2-oxazol-5-yl moiety in the compound's name is a key pharmacophore that contributes to its interactions with biological targets. This moiety has been extensively studied for its role in modulating various biological pathways, making it a valuable component in the design of novel therapeutic agents. The< strong>ethan-1-ol backbone provides a flexible scaffold that allows for further chemical modifications, enhancing the compound's potential as a lead structure in drug discovery.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of< strong>(2R)-configuration in optimizing pharmacokinetic properties and improving drug efficacy. The stereochemical arrangement of this compound has been shown to influence its binding affinity to target proteins, making it a critical factor in the development of enantiomerically pure drugs. Such precision is essential for minimizing side effects and maximizing therapeutic benefits.

In the realm of medicinal chemistry, the synthesis of< strong>(2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol represents a significant achievement due to the challenges associated with achieving high enantiomeric purity. Modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have enabled researchers to produce this compound with remarkable efficiency. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring its pharmacological potential.

The< strong>3-methoxy group within the oxazole ring plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity. This feature has been exploited in various drug design strategies to enhance target specificity and improve metabolic stability. The oxazole ring itself is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds with diverse biological functions.

Current research indicates that derivatives of< strong>(2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol exhibit promising activities against several diseases, including inflammatory disorders and infectious diseases. Preclinical studies have demonstrated that these compounds can interact with key enzymes and receptors involved in pathogenic processes, offering potential therapeutic benefits. The ability to fine-tune the structure of this compound through chemical modifications has allowed researchers to explore multiple drug targets simultaneously.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for< strong>CAS No. 2227799-24-6. By rapidly testing large libraries of compounds for biological activity, researchers can identify promising candidates for further development. This approach has been particularly effective in identifying novel analogs of< strong>(2R)-2-amino-2-(3-methoxy-1,2-oxazol-5-ylolean ethan 1 ol), which may exhibit improved pharmacological profiles.

The role of< strong>bioisosterism in modifying< strong>(2R)-configuration-based molecules cannot be overstated. By replacing certain functional groups with bioisosteres while maintaining overall molecular architecture, researchers can achieve significant changes in pharmacokinetic properties without altering biological activity. This strategy has been successfully applied to optimize absorption, distribution, metabolism, and excretion (ADME) profiles of drug candidates derived from< strong>CAS No. 2227799 24 6.

In conclusion,< strong>(2R)-amino 22 (3 methoxy 12 oxazol 5 yl) ethyl alcohol represents a compelling example of how structural innovation can lead to the development of novel therapeutic agents. Its unique combination of features makes it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.